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Compound of Interest

Compound Name: N,N-Dimethyl-D6-acetamide

Cat. No.: B1459259 Get Quote

In-Depth Technical Guide to N,N-Dimethyl-D6-
acetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties of N,N-
Dimethyl-D6-acetamide, a deuterated isotopologue of N,N-Dimethylacetamide. This

document is intended for use by professionals in research, scientific, and drug development

fields, offering a detailed look at its fundamental chemical data and a hypothetical experimental

workflow for its quality control.

Core Molecular Data
The incorporation of six deuterium atoms into the N,N-Dimethylacetamide structure results in a

predictable increase in its molecular weight. The fundamental properties of both the deuterated

and non-deuterated forms are summarized below for direct comparison.

Compound Molecular Formula Molecular Weight ( g/mol )

N,N-Dimethyl-D6-acetamide C4D6H3NO 93.157[1][2]

N,N-Dimethylacetamide C4H9NO 87.1204[3][4][5]
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Hypothetical Experimental Workflow: Quality
Control of N,N-Dimethyl-D6-acetamide
The following diagram outlines a representative experimental workflow for the quality control of

N,N-Dimethyl-D6-acetamide, ensuring its identity, purity, and isotopic enrichment. This

process is critical for applications in areas such as pharmacokinetic studies and as an internal

standard in analytical chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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